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Compound of Interest

Compound Name: Disodium peroxydicarbonate

Cat. No.: B1600323

An In-depth Technical Guide to Disodium
Peroxydicarbonate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disodium peroxydicarbonate, with the CAS number 3313-92-6, is a potent oxidizing agent
with a range of applications stemming from its ability to generate hydrogen peroxide in solution.
This technical guide provides a comprehensive overview of its chemical structure, properties,
synthesis, and analysis. It is designed to serve as a valuable resource for researchers,
scientists, and professionals in drug development who may utilize this compound in organic
synthesis or other applications requiring a stable, solid source of peroxide. This document
includes detailed experimental protocols, quantitative data, and safety information to ensure its
effective and safe use in a laboratory setting.

Chemical Identity and Structure

Disodium peroxydicarbonate is an inorganic compound, specifically the sodium salt of
peroxydicarbonic acid. It is a stable, microcrystalline powder that is soluble in water. Upon
dissolution, it hydrolyzes to produce sodium carbonate and hydrogen peroxide, which is the
basis for its oxidizing properties.

Chemical Structure:
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The chemical structure of disodium peroxydicarbonate consists of two carbonate units linked
by a peroxide bridge, with two sodium ions providing charge neutrality.

e Molecular Formula: C2Na20s[1]

e |[UPAC Name: disodium;carboxylatooxy carbonate

« SMILES: C(=0)([0-])OOC(=0)[0-].[Na+].[Na+]

« InChl: INChl=1S/C2H206.2Na/c3-1(4)7-8-2(5)6;:/h(H,3,4)(H,5,6);:/q;2*+1/p-2

Physicochemical Properties

A summary of the key physicochemical properties of disodium peroxydicarbonate is
presented in the table below.

Property Value Reference
CAS Number 3313-92-6 [2]
Molecular Weight 166.00 g/mol [3]

White, microcrystalline
Appearance _ [3]
powder/solid

Solubility Soluble in water
Melting Point 851°C (decomposes) [2][4]
B ) 300.9°C at 760 mmHg
Boiling Point [2][4]
(decomposes)
Flash Point 145.1°C [2][4]

Synthesis of Disodium Peroxydicarbonate

Disodium peroxydicarbonate is typically synthesized through the reaction of sodium
carbonate with hydrogen peroxide. The following is a general laboratory-scale protocol.

Experimental Protocol: Laboratory Synthesis
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Materials:

e Sodium carbonate (anhydrous)

o Hydrogen peroxide (30-50% solution)

» Deionized water

o Stabilizer (e.g., magnesium sulfate)
 Isopropanol (for washing)

o Beaker or reaction vessel

e Stirring apparatus

e Cooling bath (ice-water)

e Buchner funnel and filter paper

e Drying oven

Procedure:

» Prepare a saturated solution of sodium carbonate in deionized water in a reaction vessel.
e Cool the solution to 10-15°C using a cooling bath.

o Slowly add a stabilized solution of hydrogen peroxide to the sodium carbonate solution while
stirring continuously. A small amount of a stabilizer like magnesium sulfate can be added to
the hydrogen peroxide solution beforehand to prevent premature decomposition.

e Maintain the temperature of the reaction mixture between 10-20°C.

 After the addition of hydrogen peroxide is complete, continue stirring for a period to allow for
the crystallization of disodium peroxydicarbonate.

o Collect the precipitated crystals by vacuum filtration using a Buchner funnel.
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e Wash the crystals with a small amount of cold isopropanol to remove any unreacted starting
materials and water.

e Dry the crystals in a vacuum oven at a low temperature (e.g., 40-50°C) to obtain the final
product.

Synthesis Workflow
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Caption: A workflow diagram illustrating the laboratory synthesis of disodium
peroxydicarbonate.

Analytical Methods

Accurate quantification of disodium peroxydicarbonate is crucial for its application. The
following are established analytical methods.

lodometric Titration

This is a classic and reliable method for determining the active oxygen content of disodium
peroxydicarbonate. The principle involves the oxidation of iodide to iodine by the hydrogen
peroxide released from the compound, followed by titration of the liberated iodine with a
standard sodium thiosulfate solution.[5]

Experimental Protocol:
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o Accurately weigh a sample of disodium peroxydicarbonate and dissolve it in deionized
water.

 Acidify the solution with dilute sulfuric acid.

e Add an excess of potassium iodide solution to the acidified sample solution. The solution will
turn a yellow-brown color due to the formation of iodine.

¢ Titrate the liberated iodine with a standardized solution of sodium thiosulfate until the solution
becomes a pale yellow color.

e Add a few drops of starch indicator. The solution will turn a deep blue-black color.

o Continue the titration with sodium thiosulfate until the blue color disappears, indicating the
endpoint.

e The concentration of disodium peroxydicarbonate can be calculated from the volume of
sodium thiosulfate solution used.

High-Performance Liquid Chromatography (HPLC)

A more modern approach for the quantification of disodium peroxydicarbonate involves
HPLC. This method offers high sensitivity and specificity.

Stability and Decomposition

Disodium peroxydicarbonate is relatively stable when stored in a cool, dry place. However, it
is susceptible to decomposition under certain conditions.

Thermal Decomposition

The thermal decomposition of disodium peroxydicarbonate is an exothermic process that
can be initiated by heat. Studies have shown that self-heating can be observed at temperatures
above 130°C.[6] The decomposition process is complex and can be influenced by factors such
as the heating rate and the surrounding atmosphere. The decomposition proceeds in multiple
stages, with activation energies varying for each stage.[7]

Thermal Decomposition Data:
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Parameter Value Reference
Decomposition Onset

>130°C [6]
Temperature
Self-Accelerating
Decomposition Temperature 71°C (for 25 kg packaging) [7]
(SADT)
Activation Energy (Stage 1) 137.22 - 151.80 kJ/mol [7]
Activation Energy (Stage 2) 90.21 - 106.41 kJ/mol [7]

Decomposition Pathway

The primary decomposition pathway of disodium peroxydicarbonate in the presence of water
involves its hydrolysis to sodium carbonate and hydrogen peroxide, followed by the
decomposition of hydrogen peroxide into water and oxygen.
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Caption: The decomposition pathway of disodium peroxydicarbonate in an aqueous
environment.

Applications in Research and Development

While disodium peroxydicarbonate is widely used as a bleaching and cleaning agent, its
utility extends to organic synthesis, which is of particular interest to drug development
professionals.

Reagent in Organic Synthesis

Disodium peroxydicarbonate serves as a convenient and stable source of anhydrous
hydrogen peroxide, particularly in non-aqueous solvents.[8] This property makes it a valuable
reagent in various oxidation reactions that are fundamental to the synthesis of complex organic
molecules, including active pharmaceutical ingredients (APIs). For instance, it can be used in:

Epoxidations: The formation of epoxides from alkenes.
o Baeyer-Villiger Oxidations: The oxidation of ketones to esters.[8][9]

» Oxidation of Alcohols: The conversion of primary and secondary alcohols to aldehydes and
ketones, respectively.[9]

o Oxidation of Nitrogen Compounds: The transformation of tertiary amines to their
corresponding N-oxides.[9]

The use of disodium peroxydicarbonate in these reactions can offer advantages in terms of
ease of handling and safety compared to using highly concentrated aqueous solutions of
hydrogen peroxide.

Potential in Pharmaceutical Manufacturing

While not a direct therapeutic agent, the powerful oxidizing properties of disodium
peroxydicarbonate make it a candidate for use in cleaning and sanitization protocols within
pharmaceutical manufacturing facilities. Its ability to decompose into environmentally benign
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products (water, oxygen, and sodium carbonate) is an added advantage. Furthermore, organic
peroxides, in general, are utilized in the synthesis of APIs and critical intermediates.[10]

Safety and Handling

Disodium peroxydicarbonate is a strong oxidizing agent and requires careful handling to
ensure laboratory safety.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles.

o Skin Protection: Wear impervious clothing and gloves.

» Respiratory Protection: Use a respirator if dust is generated.
Handling and Storage:

Handle in a well-ventilated area.

Avoid contact with skin and eyes.

Keep away from heat, sparks, and open flames.[11]

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from combustible materials.[11]

In Case of Accidental Release:

Avoid dust formation.

Wear appropriate PPE.

Collect the spilled material and place it in a suitable container for disposal.

Prevent the material from entering drains or waterways.
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Conclusion

Disodium peroxydicarbonate is a versatile and powerful oxidizing agent with a well-defined
chemical identity and properties. Its utility in organic synthesis, coupled with its relative stability
as a solid, makes it a valuable tool for researchers and professionals in drug development and
other scientific fields. A thorough understanding of its synthesis, analysis, stability, and safe
handling procedures, as outlined in this guide, is essential for its effective and responsible use
in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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